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molecular formula C11H14ClFO B8497120 3-(4-Chloro-2-fluorophenyl)pentan-3-ol

3-(4-Chloro-2-fluorophenyl)pentan-3-ol

Cat. No. B8497120
M. Wt: 216.68 g/mol
InChI Key: WAHUPAROGYDHEY-UHFFFAOYSA-N
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Patent
US08063234B2

Procedure details

The title compound was prepared starting from 2.00 g (10.61 mmol) of methyl 4-chloro-2-fluorobenzoate and 31.8 ml (31.82 mmol) of a 1N solution of ethylmagnesium bromide in tetrahydrofuran in analogy to the synthesis of the compound from Example 138A. 1.27 g (55% of theory) of the title compound were obtained.
Quantity
2 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8]C)=O)=[C:4]([F:12])[CH:3]=1.[CH2:13]([Mg]Br)[CH3:14].[CH:17]1(C(C2C=CC(Cl)=CC=2)(O)C)C[CH2:18]1>O1CCCC1>[Cl:1][C:2]1[CH:11]=[CH:10][C:5]([C:6]([OH:8])([CH2:13][CH3:14])[CH2:17][CH3:18])=[C:4]([F:12])[CH:3]=1

Inputs

Step One
Name
Quantity
2 g
Type
reactant
Smiles
ClC1=CC(=C(C(=O)OC)C=C1)F
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)[Mg]Br
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(CC1)C(C)(O)C1=CC=C(C=C1)Cl
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The title compound was prepared

Outcomes

Product
Name
Type
product
Smiles
ClC1=CC(=C(C=C1)C(CC)(CC)O)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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